Cas no 17985-52-3 (Triethylsilyl but-2-enoate)
Triethylsilyl but-2-enoate structure
Product Name:Triethylsilyl but-2-enoate
CAS No:17985-52-3
MF:C10H20O2Si
MW:200.35010433197
CID:2783137
PubChem ID:71349793
Update Time:2025-04-21
Triethylsilyl but-2-enoate Chemical and Physical Properties
Names and Identifiers
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- DTXSID50775630
- Triethylsilyl but-2-enoate
- 17985-52-3
-
- Inchi: 1S/C10H20O2Si/c1-5-9-10(11)12-13(6-2,7-3)8-4/h5,9H,6-8H2,1-4H3
- InChI Key: NUZBFBMZOJFUKU-UHFFFAOYSA-N
- SMILES: [Si](CC)(CC)(CC)OC(C=CC)=O
Computed Properties
- Exact Mass: 200.123256411Da
- Monoisotopic Mass: 200.123256411Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 26.3Ų
Triethylsilyl but-2-enoate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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